molecular formula C13H6N2O2 B8692598 5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile CAS No. 53944-34-6

5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile

Cat. No.: B8692598
CAS No.: 53944-34-6
M. Wt: 222.20 g/mol
InChI Key: PAILXHWXRJKTKE-UHFFFAOYSA-N
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Description

5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile is a useful research compound. Its molecular formula is C13H6N2O2 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

53944-34-6

Molecular Formula

C13H6N2O2

Molecular Weight

222.20 g/mol

IUPAC Name

5-oxochromeno[2,3-b]pyridine-7-carbonitrile

InChI

InChI=1S/C13H6N2O2/c14-7-8-3-4-11-10(6-8)12(16)9-2-1-5-15-13(9)17-11/h1-6H

InChI Key

PAILXHWXRJKTKE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=c1c2cc(C=NO)ccc2oc2ncccc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 25 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbaldehyde oxime and 150 ml of acetic anhydride is stirred under reflux for 24 hours. After cooling, the crystals are filtered off, washed with water, dried, and recrystallized from dimethylformamide to give 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbonitrile melting at 260°C.
Name
5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbaldehyde oxime
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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